4-[1,2-dichloro-3-(2-imidazolidinylidene)-3-nitro-1-propen-1-yl]morpholine

• IUPAC Name: 4-[(Z)-1,2-dichloro-3-imidazolidin-2-ylidene-3-nitroprop-1-enyl]morpholine
• InChI: InChI=1S/C10H14Cl2N4O3/c11-7(9(12)15-3-5-19-6-4-15)8(16(17)18)10-13-1-2-14-10/h13-14H,1-6H2/b9-7+
• InChI Key: DPQNKDXZWSYIOG-VQHVLOKHSA-N
• Canonical SMILES: C1CNC(=C(C(=C(N2CCOCC2)Cl)Cl)[N+](=O)[O-])N1
• Isomeric SMILES: C1CNC(=C(/C(=C(\N2CCOCC2)/Cl)/Cl)[N+](=O)[O-])N1
• Molecular Formula: C10H14Cl2N4O3
• Molecular Weight: 309.15 g/mol

Description

4-[1,2-dichloro-3-(2-imidazolidinylidene)-3-nitro-1-propen-1-yl]morpholine, also known as nitrofen or 2,4-dichlorophenyl-p-nitrophenyl ether, is a synthetic compound that has been widely used as a herbicide and a pesticide. Nitrofen has been found to have potential applications in scientific research due to its unique chemical structure and properties.

Mechanism of Action

Nitrofen exerts its effects by inhibiting the activity of certain enzymes and proteins, such as the mitochondrial complex I and the NADH dehydrogenase. This leads to a decrease in the production of ATP and an increase in the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death. Nitrofen has also been found to inhibit the activity of the proteasome, which plays a key role in protein degradation and turnover.
Biochemical and Physiological Effects:
Nitrofen has been found to have a number of biochemical and physiological effects, including the inhibition of ATP production, the induction of oxidative stress, and the inhibition of protein degradation. Nitrofen has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, 4-[1,2-dichloro-3-(2-imidazolidinylidene)-3-nitro-1-propen-1-yl]morpholine has been found to have neuroprotective effects, which may be due to its ability to inhibit the production of ROS and its ability to regulate the activity of certain enzymes and proteins.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[1,2-dichloro-3-(2-imidazolidinylidene)-3-nitro-1-propen-1-yl]morpholine in lab experiments is its ability to inhibit the activity of certain enzymes and proteins, which can be useful in studying the mechanisms of various biological processes. However, one limitation of using this compound is its potential toxicity, which can make it difficult to use in vivo. In addition, this compound has been found to have a number of off-target effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 4-[1,2-dichloro-3-(2-imidazolidinylidene)-3-nitro-1-propen-1-yl]morpholine. One area of research that warrants further investigation is the development of more selective inhibitors of specific enzymes and proteins. Another area of research that is of interest is the development of this compound analogs that have improved pharmacological properties, such as increased potency and decreased toxicity. Finally, there is a need for further research on the mechanisms of action of this compound, particularly with regard to its effects on mitochondrial function and protein degradation.

Scientific Research Applications

Nitrofen has been found to have potential applications in scientific research due to its ability to inhibit the activity of certain enzymes and proteins. One area of research where 4-[1,2-dichloro-3-(2-imidazolidinylidene)-3-nitro-1-propen-1-yl]morpholine has been studied extensively is in the field of cancer research. Nitrofen has been found to inhibit the growth of cancer cells in vitro and in vivo, and has been shown to have potential as a chemotherapeutic agent. Nitrofen has also been studied in the context of neurodegenerative diseases, such as Alzheimer's disease, where it has been found to have neuroprotective effects.